![molecular formula C14H12N2O2 B7538373 N-pyridin-2-yl-2,3-dihydro-1-benzofuran-5-carboxamide](/img/structure/B7538373.png)
N-pyridin-2-yl-2,3-dihydro-1-benzofuran-5-carboxamide
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Overview
Description
N-pyridin-2-yl-2,3-dihydro-1-benzofuran-5-carboxamide, also known as PBD-150, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound belongs to the class of benzofuran derivatives and has shown promising results in the treatment of various diseases.
Mechanism of Action
The mechanism of action of N-pyridin-2-yl-2,3-dihydro-1-benzofuran-5-carboxamide is not fully understood. However, studies have shown that it inhibits the activity of tubulin, a protein that is involved in cell division. This inhibition leads to the disruption of the microtubule network, which is essential for the proper functioning of cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its anti-cancer activity, it has also been shown to have anti-inflammatory and anti-oxidant properties. Furthermore, it has been shown to have a neuroprotective effect and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-pyridin-2-yl-2,3-dihydro-1-benzofuran-5-carboxamide is its potent anti-cancer activity. This makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on N-pyridin-2-yl-2,3-dihydro-1-benzofuran-5-carboxamide. One of the areas of interest is the development of new cancer therapies based on this compound. Another area of interest is the investigation of its potential applications in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its properties for use in various research fields.
Synthesis Methods
The synthesis of N-pyridin-2-yl-2,3-dihydro-1-benzofuran-5-carboxamide involves the reaction of 2-hydroxy-3-methoxybenzaldehyde with pyridine-2-carboxylic acid hydrazide in the presence of acetic acid and glacial acetic acid. The resulting product is then treated with acetic anhydride to obtain the final product.
Scientific Research Applications
N-pyridin-2-yl-2,3-dihydro-1-benzofuran-5-carboxamide has been extensively studied for its potential applications in various research fields. One of the major areas of research is in the treatment of cancer. Studies have shown that this compound has potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer.
properties
IUPAC Name |
N-pyridin-2-yl-2,3-dihydro-1-benzofuran-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2/c17-14(16-13-3-1-2-7-15-13)11-4-5-12-10(9-11)6-8-18-12/h1-5,7,9H,6,8H2,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWVXEDIKALBZIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)C(=O)NC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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